4-cyclobutyl-1,3-oxazole-5-carboxylic acid
Overview
Description
4-Cyclobutyl-1,3-oxazole-5-carboxylic acid (4COX) is an organosulfur compound with a unique cyclic structure. It is a derivative of oxazole, a heterocyclic aromatic compound containing both oxygen and nitrogen atoms. 4COX is a versatile compound with a wide range of applications in research and industry. It has been used in the synthesis of a variety of other compounds, including pharmaceuticals, polymers, and dyes. In addition, it has been studied for its biochemical and physiological effects and is being explored for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-cyclobutyl-1,3-oxazole-5-carboxylic acid is not yet fully understood. However, it is believed to be involved in redox reactions, as well as in the formation of covalent bonds between molecules. It is also believed to be involved in the formation of hydrogen bonds and the stabilization of molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have antimicrobial and anti-inflammatory properties in vitro. In addition, it has been shown to have anti-cancer and anti-viral activity in animal studies.
Advantages and Limitations for Lab Experiments
4-cyclobutyl-1,3-oxazole-5-carboxylic acid is a versatile compound with a wide range of applications in research and industry. Its unique cyclic structure makes it an ideal building block for the synthesis of a variety of other compounds. In addition, its reactivity makes it an ideal model compound for the study of the structure and reactivity of other organosulfur compounds. However, it is also important to note that this compound is a highly reactive compound and must be handled with care in laboratory experiments.
Future Directions
The potential applications of 4-cyclobutyl-1,3-oxazole-5-carboxylic acid are far-reaching and continue to be explored. Future research could focus on the development of new synthetic methods for the synthesis of this compound and its derivatives. In addition, further studies are needed to explore the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Finally, further research could focus on the development of new uses for this compound in research and industry.
Synthesis Methods
4-cyclobutyl-1,3-oxazole-5-carboxylic acid can be synthesized through a variety of methods. One common method is the cyclization of 1,3-dicarbonyl compounds. This method involves the reaction of a 1,3-dicarbonyl compound with an alkali metal salt, such as sodium or potassium, in an inert solvent. The reaction produces a cyclic product, which is then converted to this compound by the addition of a carboxylic acid. Other methods of synthesis include the reaction of an alkene with an alkyl halide in the presence of a strong base, the reaction of an alkyne with an alkyl halide in the presence of a strong base, and the reaction of an alkyne with an alkyl halide in the presence of a strong acid.
Scientific Research Applications
4-cyclobutyl-1,3-oxazole-5-carboxylic acid has been studied for its potential applications in a variety of scientific fields. It has been used as a building block for the synthesis of a variety of other compounds, including pharmaceuticals, polymers, and dyes. It has also been studied for its potential use as a catalyst for organic reactions. In addition, this compound has been used as a model compound for the study of the structure and reactivity of other organosulfur compounds.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-cyclobutyl-1,3-oxazole-5-carboxylic acid can be achieved through a multi-step process involving the cyclization of a suitable precursor.", "Starting Materials": [ "Cyclobutanone", "Ethyl 2-bromoacetate", "Sodium hydride", "2-amino-2-methylpropanol", "Sodium hydroxide", "Chloroacetic acid", "Sodium bicarbonate", "Hydrochloric acid", "Sodium chloride", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Preparation of ethyl 2-(cyclobutylamino)-2-methylpropanoate by reacting cyclobutanone with ethyl 2-bromoacetate in the presence of sodium hydride and 2-amino-2-methylpropanol.", "Step 2: Cyclization of ethyl 2-(cyclobutylamino)-2-methylpropanoate to form 4-cyclobutyl-1,3-oxazole-5-carboxylic acid in the presence of sodium hydroxide.", "Step 3: Hydrolysis of 4-cyclobutyl-1,3-oxazole-5-carboxylic acid with chloroacetic acid in the presence of sodium bicarbonate to form the corresponding carboxylic acid.", "Step 4: Purification of the product by recrystallization from a suitable solvent such as diethyl ether or methanol.", "Step 5: Optional salt formation by reacting the carboxylic acid with a suitable base such as sodium hydroxide or sodium bicarbonate followed by acidification with hydrochloric acid and isolation of the salt by filtration or crystallization." ] } | |
| 2092452-74-7 | |
Molecular Formula |
C8H9NO3 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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